N-(2-ethyl-4-iodophenyl)butanamide

• IUPAC Name: N-(2-ethyl-4-iodophenyl)butanamide
• InChI: InChI=1S/C12H16INO/c1-3-5-12(15)14-11-7-6-10(13)8-9(11)4-2/h6-8H,3-5H2,1-2H3,(H,14,15)
• InChI Key: GPXQLKIYEQDBMT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(C=C(C=C1)I)CC
• Molecular Formula: C12H16INO
• Molecular Weight: 317.17 g/mol

Description

N-(2-ethyl-4-iodophenyl)butanamide, commonly known as EIPB, is a chemical compound that has been of great interest to scientists due to its potential applications in scientific research. EIPB is a synthetic compound that is used as a tool for investigating the function of certain proteins in the body. In

Mechanism of Action

EIPB works by inhibiting the activity of FAAH, thereby increasing the levels of endocannabinoids in the body. This, in turn, can lead to a variety of physiological effects, including pain relief, reduced anxiety, and improved mood.
Biochemical and Physiological Effects:
EIPB has been shown to have a variety of biochemical and physiological effects. In animal studies, EIPB has been shown to reduce pain sensation, improve mood, and reduce anxiety. EIPB has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using EIPB in laboratory experiments is that it is a highly specific inhibitor of FAAH. This means that it can be used to study the effects of FAAH inhibition on endocannabinoid signaling without affecting other pathways in the body. However, one limitation of using EIPB is that it is a synthetic compound, which means that it may not accurately reflect the effects of natural compounds in the body.

Future Directions

There are many potential future directions for research on EIPB. One area of interest is the development of more potent and selective FAAH inhibitors. Another area of interest is the investigation of the effects of FAAH inhibition on other physiological processes, such as inflammation and immune function. Additionally, there is interest in exploring the potential therapeutic applications of FAAH inhibitors, particularly in the treatment of pain and anxiety disorders.
In conclusion, EIPB is a synthetic compound that is used as a tool for investigating the function of certain proteins in the body. Its mechanism of action involves inhibiting the activity of FAAH, leading to a variety of physiological effects. While there are limitations to its use in laboratory experiments, EIPB has the potential to be a valuable tool for studying endocannabinoid signaling and developing new therapies for pain and anxiety disorders.

Synthesis Methods

The synthesis of EIPB involves the reaction of 2-ethyl-4-iodoaniline with butyryl chloride in the presence of a base. The resulting product is then purified using column chromatography. The yield of EIPB is typically around 50-60%, and the compound is stable under normal laboratory conditions.

Scientific Research Applications

EIPB is used as a tool for investigating the function of certain proteins in the body. Specifically, it is used to study the activity of fatty acid amide hydrolase (FAAH), an enzyme that is involved in the metabolism of endocannabinoids. Endocannabinoids are signaling molecules that are involved in a wide range of physiological processes, including pain sensation, appetite, and mood regulation.